1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol

• IUPAC Name: 1-[4-amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol
• InChI: InChI=1S/C6H12N4O2/c1-3(11)5-8-9-6(4(2)12)10(5)7/h3-4,11-12H,7H2,1-2H3
• InChI Key: JOXDXBMIJJFJMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1N)C(C)O)O
• Molecular Formula: C6H12N4O2
• Molecular Weight: 172.19 g/mol

Description

1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol is a chemical compound that belongs to the class of triazole derivatives. It is also known as AHET or 4-Amino-5-(1-hydroxyethyl)-3-hydroxy-1,2,4-triazole. This compound has been widely studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or by interfering with cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol can have a range of biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain fungi and to have cytotoxic effects on certain cancer cells. It has also been shown to have antiviral properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One potential advantage of using 1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol in lab experiments is its wide range of biological activities, which make it a versatile tool for studying various cellular processes. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol. For example, further studies could investigate its potential use as a diagnostic tool for certain diseases or its potential as a therapeutic agent for various conditions. Additionally, research could focus on elucidating the compound's mechanism of action and identifying potential targets for its biological activity.

Synthesis Methods

The synthesis of 1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol can be achieved through various methods, including the reaction of 4-amino-1,2,4-triazole with ethylene oxide in the presence of a catalyst. Another method involves the reaction of 4-amino-1,2,4-triazole with ethylene carbonate in the presence of a base.

Scientific Research Applications

1-[4-Amino-5-(1-hydroxyethyl)-1,2,4-triazol-3-yl]ethanol has been extensively studied for its potential applications in scientific research. It has been shown to possess a wide range of biological activities, including antifungal, antitumor, and antiviral properties. It has also been investigated for its potential use as a diagnostic tool for certain diseases.